Cas no 1354926-77-4 (4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine
• CAS No: 1354926-77-4
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• MDL: MFCD21335778
• CID: 5217995
• Update Time: 2026-03-06

4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine

• MDL： MFCD21335778
• Inchi： 1S/C20H21N3O2/c1-12-5-7-15(13(2)9-12)17-11-16(22-20(21)23-17)14-6-8-18(24-3)19(10-14)25-4/h5-11H,1-4H3,(H2,21,22,23)
• InChI Key： MNOOYVKUAOPBBY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(C)C=C2C)=CC(C2=CC=C(OC)C(OC)=C2)=N1

Additional information on 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine

Introduction to 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine (CAS No. 1354926-77-4)

4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine is a meticulously designed organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1354926-77-4, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple substituents, including dimethoxyphenyl and dimethylphenyl groups, contributes to its complex molecular architecture and influences its interactions with biological targets.

The synthesis of 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine involves a series of well-controlled chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a pyrimidine core, followed by the introduction of aromatic rings at specific positions. The 3,4-dimethoxyphenyl group and the 2,4-dimethylphenyl group are strategically incorporated to enhance the compound's solubility, bioavailability, and binding affinity to biological receptors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with various enzymes and receptors involved in critical biological pathways. Notably, its potential inhibitory effects on kinases and other therapeutic targets have been a subject of intense investigation. These findings align with the broader trend in drug discovery towards developing small-molecule inhibitors that modulate key signaling pathways associated with diseases such as cancer and inflammatory disorders.

The biological activity of 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine has been explored in several preclinical studies. Research indicates that this compound demonstrates selective binding to specific protein targets, which could translate into therapeutic benefits with minimized side effects. For instance, studies have shown its ability to inhibit the activity of certain tyrosine kinases, which are overexpressed in many cancer cell lines. This inhibitory effect is attributed to the compound's ability to disrupt aberrant signaling pathways that drive tumor growth and progression.

In addition to its potential anticancer applications, 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine has shown promise in addressing inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways such as NF-κB and MAPK cascades, this compound may offer a novel therapeutic approach for managing inflammation-related pathologies. Preliminary in vitro studies have demonstrated its ability to reduce pro-inflammatory cytokine production in activated immune cells.

The pharmacological profile of 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine is further enhanced by its favorable pharmacokinetic properties. Studies have indicated good oral bioavailability and moderate metabolic stability, suggesting that it could be developed into a viable drug candidate. The compound's solubility profile has also been optimized through structural modifications aimed at improving aqueous solubility without compromising its efficacy. These attributes make it an attractive candidate for further development in clinical trials.

As research in medicinal chemistry continues to evolve, the role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been instrumental in identifying novel scaffolds like 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine with high binding affinity and selectivity. These tools not only accelerate the synthesis process but also provide insights into potential drug-drug interactions and adverse effects. By integrating experimental data with computational predictions, researchers can make more informed decisions regarding lead optimization.

The future prospects of 4-(3,4-dimethoxyphenyl)-6-(2,4-dimethylphenyl)pyrimidin-2-amine are promising given its diverse range of biological activities and favorable pharmacokinetic properties. Ongoing research aims to further refine its chemical structure to enhance potency and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these preclinical findings into clinical applications that benefit patients worldwide.

In conclusion, 4-(3 , 4 - dimethoxy phen yl ) - 6 - ( 24 - dim eth yl phen yl ) py rim idin - 27 am ine ( CAS No . 13549 26 -77 -47 ) represents a significant advancement in medicinal chemistry with its unique structural features and multifaceted biological activities . Its potential applications in oncology , inflammation , and other therapeutic areas make it a valuable compound for further investigation . As research progresses , this molecule is poised to contribute meaningfully to the development of novel therapeutic strategies . p >